methyl 2-{[(2-{[(2,4-difluorophenyl)amino]carbonothioyl}hydrazino)carbonothioyl]amino}-4-ethyl-5-methyl-3-thiophenecarboxylate

• IUPAC Name: methyl 2-[[(2,4-difluorophenyl)carbamothioylamino]carbamothioylamino]-4-ethyl-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C17H18F2N4O2S3/c1-4-10-8(2)28-14(13(10)15(24)25-3)21-17(27)23-22-16(26)20-12-6-5-9(18)7-11(12)19/h5-7H,4H2,1-3H3,(H2,20,22,26)(H2,21,23,27)
• InChI Key: QCHQFBQVJYQVDT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)OC)NC(=S)NNC(=S)NC2=C(C=C(C=C2)F)F)C
• Molecular Formula: C17H18F2N4O2S3
• Molecular Weight: 444.5 g/mol

Description

Methyl 2-{[(2-{[(2,4-difluorophenyl)amino]carbonothioyl}hydrazino)carbonothioyl]amino}-4-ethyl-5-methyl-3-thiophenecarboxylate is a useful research compound. Its molecular formula is C17H18F2N4O2S3 and its molecular weight is 444.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 444.05599567 g/mol and the complexity rating of the compound is 587. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy for Actinic Keratosis

Photodynamic therapy (PDT) using photosensitizers, such as methyl 5-aminolevulinate, is a treatment for actinic keratosis, a common premalignant tumor. This therapy involves the application of a photosensitizing agent, which is activated by light to produce a therapeutic effect. Studies have shown that PDT with methyl 5-aminolevulinate offers a similar response rate to cryotherapy but with superior cosmetic results and higher patient satisfaction (Szeimies et al., 2002).

Newborn Screening for Metabolic Disorders

Tandem mass spectrometry (MS/MS) has been utilized in newborn screening programs to detect markers for over 20 diseases in a single assay. This technique allows for the detection of amino acid disorders and fatty and organic acid disorders in dried blood spots from newborns. Through this approach, critical conditions can be identified early, enabling timely intervention and management (Zytkovicz et al., 2001).

Brain Tumor Imaging

Positron emission tomography (PET) using amino acid tracers, such as [11C]l-methionine, has been explored for delineating brain tumor extent. This imaging technique reflects amino acid transport and is more sensitive than magnetic resonance imaging for planning stereotactic biopsies. It helps in identifying solid tumor tissue and infiltrating tumor parts, thereby guiding treatment strategies (Kracht et al., 2004).